2-{[9-(2-phenoxyethyl)-9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-yl]sulfanyl}propanoic acid

• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol
• IUPAC Name: 2-[[4-(2-phenoxyethyl)-[1,2,4]triazolo[4,3-a]benzimidazol-1-yl]sulfanyl]propanoic acid
• InChI: InChI=1S/C19H18N4O3S/c1-13(17(24)25)27-19-21-20-18-22(11-12-26-14-7-3-2-4-8-14)15-9-5-6-10-16(15)23(18)19/h2-10,13H,11-12H2,1H3,(H,24,25)
• InChI Key: SFYQDCHXRHFNHE-UHFFFAOYSA-N
• SMILES: CC(C(=O)O)SC1=NN=C2N1C3=CC=CC=C3N2CCOC4=CC=CC=C4

Description

2-{[9-(2-phenoxyethyl)-9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-yl]sulfanyl}propanoic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a triazole derivative that exhibits a range of biochemical and physiological effects, making it an ideal candidate for further study.

Mechanism of Action

The mechanism of action of 2-{[9-(2-phenoxyethyl)-9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-yl]sulfanyl}propanoic acid is not fully understood. However, it is believed that this compound exerts its effects by interacting with specific cellular targets, such as enzymes and receptors, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
2-{[9-(2-phenoxyethyl)-9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-yl]sulfanyl}propanoic acid has been shown to exhibit a range of biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer, leading to a reduction in the production of inflammatory cytokines and tumor growth. Additionally, this compound has been shown to exhibit antimicrobial activity against a range of bacterial and fungal pathogens.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[9-(2-phenoxyethyl)-9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-yl]sulfanyl}propanoic acid in lab experiments include its wide range of biological activities and its potential as a therapeutic agent. However, the limitations of using this compound include its complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-{[9-(2-phenoxyethyl)-9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-yl]sulfanyl}propanoic acid. One potential direction is to further investigate its anti-inflammatory and anti-cancer properties, with the aim of developing new drugs for the treatment of these conditions. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent for a range of other diseases and conditions.

Synthesis Methods

The synthesis of 2-{[9-(2-phenoxyethyl)-9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-yl]sulfanyl}propanoic acid involves the reaction of 2-mercaptoacetic acid with 2-(2-phenoxyethyl)-1H-benzimidazole-5-carbaldehyde, followed by the addition of 4-azido-1H-1,2,3-triazole and triethylamine. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

The potential therapeutic applications of 2-{[9-(2-phenoxyethyl)-9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-yl]sulfanyl}propanoic acid have been extensively studied in scientific research. This compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties, making it a promising candidate for the development of new drugs.